Cas no 67386-45-2 (4-chloro-6-methyl-2-(phenoxymethyl)pyrimidine)

• Product Name: 4-chloro-6-methyl-2-(phenoxymethyl)pyrimidine
• CAS No: 67386-45-2
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 2107085
• PubChem ID: 15561341
• Update Time: 2025-04-21

4-chloro-6-methyl-2-(phenoxymethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-(phenoxymethyl)pyrimidine
• DA-39568
• 67386-45-2
• AKOS012008673
• phenoxymethyl-4-chloro-6-methylpyrimidine

• Inchi： 1S/C12H11ClN2O/c1-9-7-11(13)15-12(14-9)8-16-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： RIZRACFNWWNOQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(COC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 234.0559907Da
• Monoisotopic Mass: 234.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų